Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H10ClFO3/c1-2-16-11(15)6-10(14)8-4-3-7(12)5-9(8)13/h3-5H,2,6H2,1H3
• InChI Key: QRRFIUQAXZIQMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=C(C=C(C=C1)Cl)F
• Molecular Formula: C11H10ClFO3
• Molecular Weight: 244.64 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate” are not available, related compounds have been synthesized through various methods. For instance, the synthesis of key intermediates in the preparation of zolazepam involves acylation and chlorination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. Unfortunately, specific information about these properties for “Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate” is not available.

Scientific Research Applications

Asymmetric Reduction in Organic Synthesis

Ethyl 3-aryl-3-oxopropanoates, including derivatives like Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate, have been studied for their potential in asymmetric reduction. Rhizopus species, such as Rhizopus arrhizus, have demonstrated the ability to enantioselectively reduce these compounds to their corresponding alcohols, which has significance in organic synthesis and medicinal chemistry (Salvi & Chattopadhyay, 2006).

Bioanalytical Method Development

A novel molecule structurally related to Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate, with acetylcholinesterase inhibition properties, was quantitatively measured using a developed RP-HPLC bioanalytical method. This highlights its relevance in drug development and pharmacological research (Nemani, Shard, & Sengupta, 2018).

Synthesis of Substituted Esters

Research on the synthesis of substituted esters, like ethyl 3-(3-hydroxy-2-thienyl)-3-oxopropanoates, involves reactions with compounds structurally similar to Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate. This contributes to the development of new synthetic methods in organic chemistry (Larionova et al., 2013).

Novel Syntheses in Heterocyclic Chemistry

Studies on the synthesis of functionalized heterocyclic compounds often use precursors similar to Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate. These syntheses contribute to the expanding library of heterocyclic compounds with potential applications in various fields including pharmaceuticals and materials science (Salehitabar & Yavari, 2017).

Polymorphism in Pharmaceutical Compounds

The study of polymorphism in compounds related to Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate is crucial in pharmaceutical research. Polymorphic forms can have different physical and chemical properties, affecting the stability, efficacy, and safety of pharmaceutical products (Vogt et al., 2013).

Mechanism of Action

The mechanism of action of a compound typically refers to its behavior in a biological system. As “Ethyl 3-(4-chloro-2-fluorophenyl)-3-oxopropanoate” is not a known pharmaceutical or biological active compound, its mechanism of action is not available.